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Abstract
Hexa-D-arginine amide, a synthetic peptide composed of six D-isomers of arginine, has

emerged as a molecule of significant interest in biomedical research. Its unique properties as a

potent inhibitor of proprotein convertases, particularly furin, and its ability to act as a cell-

penetrating peptide (CPP), position it as a valuable tool in drug development and as a potential

therapeutic agent. This technical guide provides a comprehensive overview of the biological

activity of Hexa-D-arginine amide, presenting key quantitative data, detailed experimental

protocols, and visual representations of its mechanisms of action and experimental

applications.

Core Biological Activity: Furin Inhibition
The primary and most well-characterized biological activity of Hexa-D-arginine amide is its

potent and specific inhibition of furin, a member of the proprotein convertase family of

enzymes. Furin plays a critical role in the maturation of a wide variety of proteins, including

hormones, growth factors, receptors, and viral and bacterial toxins, by cleaving them at specific

recognition sites. By inhibiting furin, Hexa-D-arginine amide can modulate these physiological

and pathological processes.

Quantitative Inhibition Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b10828811?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The inhibitory potency of Hexa-D-arginine amide against furin and other related proprotein

convertases has been quantified through determination of the inhibition constant (Ki).

Enzyme Ki Value Reference

Furin 106 nM [1][2]

PACE4 580 nM [1][2]

PC1 13.2 µM [1][2]

Mechanism of Furin Inhibition
Hexa-D-arginine amide acts as a competitive inhibitor of furin. Its poly-arginine structure mimics

the multi-basic cleavage sites of furin substrates, allowing it to bind to the active site of the

enzyme and block the access of natural substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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